![molecular formula C4H2ClFN2O2S B2844568 6-chloropyridazine-3-sulfonyl Fluoride CAS No. 209848-48-6](/img/structure/B2844568.png)
6-chloropyridazine-3-sulfonyl Fluoride
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Overview
Description
6-Chloropyridazine-3-sulfonyl Fluoride is a chemical compound with the molecular formula C4H2ClFN2O2S and a molecular weight of 196.59 . It is used in laboratory chemicals and for research purposes .
Synthesis Analysis
The synthesis of sulfonyl fluorides, such as this compound, has been a topic of interest in recent research. Direct fluorosulfonylation with fluorosulfonyl radicals has emerged as a concise and efficient approach for producing sulfonyl fluorides . Other methods include the activation of sulfonamides using pyrilium salts, the deoxygenation of sulfonic acids, and the electrochemical oxidation of thiols .Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES notation O=S(C1=NN=C(Cl)C=C1)(F)=O .Scientific Research Applications
Synthesis of Bioactive Compounds
"6-chloropyridazine-3-sulfonyl fluoride" plays a crucial role in the synthesis of sulfonamide and amide derivatives incorporating piperazine and imidazo[1,2-b]pyridazine moieties. These compounds exhibit significant antimicrobial, antifungal, and antimalarial activities, showcasing the potential of "this compound" in developing new therapeutic agents (Bhatt, Kant, & Singh, 2016).
Novel Synthetic Methodologies
Studies have demonstrated innovative approaches to synthesize sulfonyl fluorides, highlighting the electrochemical oxidative coupling of thiols and potassium fluoride. This method provides a mild and environmentally benign route to access diverse sulfonyl fluoride structures efficiently, expanding the toolkit for chemical synthesis and functional group modification (Laudadio et al., 2019).
Environmental and Biological Impact
Research into fluorinated alternatives to long-chain perfluoroalkyl substances has underscored the importance of understanding the toxicity and environmental behavior of these compounds. "this compound" derivatives have been evaluated for their cytotoxic effects and interaction with biological proteins, providing insights into their safety and potential environmental impact (Sheng et al., 2017).
Mechanism of Action
Target of Action
Pyridazine derivatives, to which this compound belongs, have been shown to interact with a range of biological targets, exhibiting a wide array of pharmacological activities .
Mode of Action
Pyridazine derivatives have been reported to interact with their targets in various ways, leading to different physiological effects .
Biochemical Pathways
Pyridazine derivatives are known to influence several biochemical pathways, resulting in diverse downstream effects .
Result of Action
Pyridazine derivatives have been associated with a variety of biological activities .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
6-Chloropyridazine-3-sulfonyl Fluoride, as a sulfonyl fluoride, possesses the right balance of biocompatibility (including aqueous stability) and protein reactivity . It is known to modify not only reactive serines, but also context-specific threonine, lysine, tyrosine, cysteine, and histidine residues .
Molecular Mechanism
The molecular mechanism of this compound involves covalent modification of target proteins. This includes not only reactive serines but also context-specific threonine, lysine, tyrosine, cysteine, and histidine residues .
properties
IUPAC Name |
6-chloropyridazine-3-sulfonyl fluoride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2ClFN2O2S/c5-3-1-2-4(8-7-3)11(6,9)10/h1-2H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQCBZJQYJGOUOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NN=C1S(=O)(=O)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2ClFN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.59 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
209848-48-6 |
Source
|
Record name | 6-chloropyridazine-3-sulfonyl fluoride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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